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Compound of Interest

Dimethyl pyrimidine-2,5-
Compound Name:

dicarboxylate
CAS No.: 115600-17-4
Cat. No.: B2665253

Get Quote

Introduction & Compound Profile

Dimethyl pyrimidine-2,5-dicarboxylate (CAS: 54250-93-2 / 115600-17-4) is a symmetrical
pyrimidine derivative characterized by ester functionalities at the C2 and C5 positions.[1][2] Its
electron-deficient heteroaromatic core makes it a reactive intermediate for nucleophilic
substitutions and cyclization reactions, but also renders it susceptible to specific degradation
pathways, such as base-catalyzed hydrolysis.[2]

Chemical Identity
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Property Specification
IUPAC Name Dimethyl pyrimidine-2,5-dicarboxylate
Formula
Molecular Weight 196.16 g/mol
Pyrimidine ring substituted with methyl esters at
Structure .
positions 2 and 5.[1][2][3][4]
Symmetry symmetry axis passes through C2 and C5.[1][2]

H4 and H6 protons are chemically equivalent.[1]

~0.2 — 0.6 (Moderate polarity, amenable to RP-

LogP (Predicted) HPLC)

Critical Quality Attributes (CQAS)

e Regio-purity: Ensuring the esters are strictly at 2,5 positions (vs. 2,4 or 4,6 isomers from
non-selective synthesis).

o Hydrolysis Degradants: Monomethyl esters (Acid-Ester impurities) formed by moisture
exposure.[1][2]

» Residual Solvents: Methanol (from esterification) or chlorinated solvents (from synthesis).[1]

Analytical Workflow Strategy

The characterization strategy integrates spectroscopic identification with quantitative
chromatographic assays.
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Figure 1: Integrated analytical workflow for structural confirmation and purity assessment.

Protocol 1: Structural Identification (NMR & MS)[1]
[2][5]

A. Nuclear Magnetic Resonance ( H NMR)

Due to the symmetry of the molecule, the NMR spectrum is deceptively simple but highly
diagnostic.[1]

¢ Instrument: 400 MHz or higher.
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e Solvent:

(preferred) or

(if solubility is an issue).[1][2]
e Concentration: ~10 mg in 0.6 mL.
Expected Chemical Shifts (

): | Proton Environment | Multiplicity | Integration | Shift (

ppm) | Mechanistic Insight | | :--- | :--- | :--- | :--- | :--- | | Py-H4, H6 | Singlet | 2H | 9.30 — 9.50 |
Highly deshielded due to proximity to ring nitrogens and electron-withdrawing esters.[1][2] | |
C2-CO0C

| Singlet | 3H | 4.05 — 4.15 | Ester methyl flanked by two nitrogens (C2 position) is more
deshielded.[1][2] | | C5-COOC

| Singlet | 3H | 3.95 — 4.05 | Ester methyl at C5 is less deshielded than C2.[1][2] |

Note: If H4 and H6 appear as a doublet or multiple signals, this indicates a loss of symmetry
(e.g., regioisomer contamination).[1]

B. Mass Spectrometry (LC-MS)[1][2][3][5]
« lonization: Electrospray lonization (ESI), Positive Mode.[1]
e Target lon:
1]
e Adducts: Sodium adduct
is common for diesters.[1]

Protocol 2: Purity Assay by RP-HPLC

This method separates the diester from potential mono-acid hydrolysis products and starting
materials.[2]
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Chromatographic Conditions

o Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 um) or equivalent.[1]

e Mobile Phase A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress silanol activity
and keep acids protonated).[1]

» Mobile Phase B: Acetonitrile (ACN).[1]

e Flow Rate: 1.0 mL/min.

e Column Temp: 30°C.

o Detection: UV at 254 nm (Primary, pyrimidine

) and 220 nm (Secondary).[1]

Injection Volume: 5 pL.

Gradient Program

Time (min) % Mobile Phase B Event

0.0 5 Equilibration

0 . Isocratic Hold (Elute polar
salts)

12.0 95 Linear Gradient

15.0 95 Wash

15.1 5 Re-equilibration

20.0 5 End

System Suitability Criteria

¢ Retention Time (

): The diester should elute between 6—9 minutes.
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 Tailing Factor (
):
1]

e Resolution (

):

between the main peak and any hydrolysis impurity (Mono-methyl ester usually elutes
earlier).[1]

Protocol 3: Residual Solvents (GC-Headspace)

Since the synthesis likely involves methanol (esterification) or chlorinated solvents, a generic
USP <467> approach is recommended.[1][2]

Column: DB-624 (30 m x 0.32 mm x 1.8 um).[1][2]
o Carrier Gas: Nitrogen or Helium (Flow ~1.5 mL/min).[1]
e Oven Program: 40°C (hold 5 min)

Ramp 10°C/min
240°C.

e Headspace Conditions:
o Incubation: 80°C for 20 mins.
o Solvent: DMSO or DMAc (The diester is soluble and stable at this temp).[1]

Synthesis & Impurity Logic (Mechanistic Insight)

Understanding the origin of the molecule allows for targeted impurity analysis.[1] The
compound is often synthesized via the condensation of a C3 fragment with an amidine or by
oxidizing methyl groups on a pyrimidine ring.
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Figure 2: Potential impurity origins based on synthetic pathways.[1][2]

References

» Vertex Pharmaceuticals. (2010).[1] Modeling, Synthesis and Biological Evaluation of
Potential Retinoid-X-Receptor (RXR) Selective Agonists. Link (Describes saponification and
handling of dimethyl pyrimidine-2,5-dicarboxylate analogs).[1][2]

e Zhichkin, P., et al. (2002).[1] A General Procedure for the Synthesis of 2-Substituted
Pyrimidine-5-Carboxylic Esters. Synthesis, 2002(6), 720-722.[1] Link (Synthetic routes and
spectral data context).[1]

o PubChem.Dimethyl pyrimidine-2,5-dicarboxylate (Compound Summary). Link (Physical
properties and identifiers).

e MDPI. (2023).[1] Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic
Compounds. Link (Review of pyrimidine ring construction).[1]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2665253/docs?utm_src=pdf-body-img#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.echemi.com/produce/pr2207084170-n-n-dimethylformamide-dimethyl-acetal-99-high-purity-certified-professional-producer-greenbo.html
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC2862468%2F
https://www.benchchem.com/product/b2665253/docs?utm_src=pdf-body#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.echemi.com/produce/pr2207084170-n-n-dimethylformamide-dimethyl-acetal-99-high-purity-certified-professional-producer-greenbo.html
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.thieme-connect.com%2Fproducts%2Fejournals%2Fabstract%2F10.1055%2Fs-2002-25767
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.benchchem.com/product/b2665253/docs?utm_src=pdf-body#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2FDimethyl-pyrimidine-2_5-dicarboxylate
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F28%2F2%2F829
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2665253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. PubChemlLite - Dimethyl pyrimidine-2,5-dicarboxylate (C8H8N204)
[pubchemlite.lcsb.uni.lu]

2. echemi.com [echemi.com]

3. echemi.com [echemi.com]

4. 2,5-Dimethylpyrimidine | C6H8N2 | CID 535856 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Note: Analytical Characterization of
Dimethyl Pyrimidine-2,5-dicarboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2665253/docs#application-note-analytical-
characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b2665253?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://pubchemlite.lcsb.uni.lu/e/compound/14470811
https://www.echemi.com/produce/pr2207084170-n-n-dimethylformamide-dimethyl-acetal-99-high-purity-certified-professional-producer-greenbo.html
https://www.echemi.com/produce/pr2206235632-dimethyl-dicarbonate-99-liquid-professional-producer-greenbo.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpyrimidine
https://www.benchchem.com/product/b2665253/docs#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://www.benchchem.com/product/b2665253/docs#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://www.benchchem.com/product/b2665253/docs#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://www.benchchem.com/product/b2665253/docs#application-note-analytical-characterization-of-dimethyl-pyrimidine-2-5-dicarboxylate
https://www.benchchem.com/product/b2665253?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2665253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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